[2-(acetylamino)-5-bromophenyl](oxo)acetic acid
Overview
Description
[2-(acetylamino)-5-bromophenyl](oxo)acetic acid, also known as ABPA, is a chemical compound that has been studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of [2-(acetylamino)-5-bromophenyl](oxo)acetic acid involves its ability to bind to the active site of the enzyme 5-lipoxygenase, preventing it from catalyzing the formation of leukotrienes. This inhibition leads to a reduction in inflammation and the growth of cancer cells, making this compound a promising target for drug development.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its ability to inhibit 5-lipoxygenase, this compound has been shown to reduce the production of reactive oxygen species, which are involved in the development of oxidative stress and a variety of diseases. This compound has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using [2-(acetylamino)-5-bromophenyl](oxo)acetic acid in lab experiments is its relatively low cost and ease of synthesis. However, one of the limitations is its low solubility in water, which may limit its use in certain experiments. Additionally, this compound has not been extensively studied in vivo, which may limit its potential as a therapeutic agent.
Future Directions
There are several areas of future research that could be explored with [2-(acetylamino)-5-bromophenyl](oxo)acetic acid. One potential direction is the development of more potent and selective inhibitors of 5-lipoxygenase, which could have therapeutic applications in a variety of diseases. Another potential direction is the study of this compound in combination with other agents, such as chemotherapy drugs, to enhance its anti-cancer effects. Finally, the development of more water-soluble forms of this compound could expand its potential applications in lab experiments and drug development.
Scientific Research Applications
[2-(acetylamino)-5-bromophenyl](oxo)acetic acid has been used in scientific research for a variety of applications. One of the most promising areas of research involves its potential as an inhibitor of the enzyme 5-lipoxygenase, which plays a key role in the production of leukotrienes, inflammatory molecules that are involved in a variety of diseases such as asthma, arthritis, and cancer. This compound has also been studied for its potential as an anti-inflammatory agent, as well as its ability to inhibit the growth of cancer cells.
properties
IUPAC Name |
2-(2-acetamido-5-bromophenyl)-2-oxoacetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO4/c1-5(13)12-8-3-2-6(11)4-7(8)9(14)10(15)16/h2-4H,1H3,(H,12,13)(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNKCJYWYVJVWCI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1)Br)C(=O)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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